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Compound of Interest

Compound Name:
4-(2-Methyl-4-nitro-phenoxy)-

piperidine hydrochloride

Cat. No.: B159617 Get Quote

Technical Support Center: 4-(2-Methyl-4-nitro-
phenoxy)-piperidine hydrochloride
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with 4-(2-Methyl-4-nitro-phenoxy)-piperidine
hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What are the immediate first aid measures in case of exposure to 4-(2-Methyl-4-nitro-
phenoxy)-piperidine hydrochloride?

A1: Prompt action is crucial. Depending on the route of exposure, follow these steps:

Inhalation: Move the affected person to fresh air. If they experience difficulty breathing,

provide oxygen. If breathing stops, give artificial respiration, but avoid mouth-to-mouth

resuscitation if the substance was ingested or inhaled. Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with soap and plenty of water. Consult a doctor.[1]

Eye Contact: Rinse the eyes with pure water for at least 15 minutes. It is important to consult

a doctor following this.[1]
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Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an individual who is unconscious. Call a doctor or Poison Control Center

immediately.[1]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: To ensure personal safety, it is mandatory to use the following PPE:

Eye/Face Protection: Wear safety glasses with side-shields or a face shield. Ensure eye

protection is tested and approved under government standards like NIOSH (US) or EN 166

(EU).

Hand Protection: Handle with gloves that have been inspected prior to use. Use a proper

glove removal technique to avoid skin contact.

Body Protection: Wear a complete suit that protects against chemicals. The type of

protective equipment must be selected based on the concentration and amount of the

dangerous substance at the specific workplace.

Respiratory Protection: If a risk assessment indicates that air-purifying respirators are

necessary, use a full-face supplied-air respirator.

Q3: How should I handle spills of 4-(2-Methyl-4-nitro-phenoxy)-piperidine hydrochloride?

A3: In the event of a spill, follow these procedures:

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Avoid dust formation and breathing in vapors, mist, or gas.[1]

Wear appropriate personal protective equipment as outlined in Q2.

For dry spills, sweep up and shovel the material. Place it in a suitable, closed container for

disposal without creating dust.

Prevent the substance from entering drains.
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Q4: What are the proper storage conditions for this compound?

A4: Store the compound in a tightly closed container in a dry and well-ventilated place. Keep it

away from heat and sources of ignition. It should be stored in a locked-up area or one that is

only accessible to qualified or authorized personnel.[2]

Q5: What should I do in case of a fire involving this substance?

A5: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish the fire.[1]

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[1]

Quantitative Data Summary
Specific quantitative toxicity data for 4-(2-Methyl-4-nitro-phenoxy)-piperidine hydrochloride
is not readily available. The table below provides data for related piperidine compounds to give

an indication of the potential hazards.
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Compound CAS No.
Molecular
Formula

Molecular
Weight

Hazard
Statements

Piperidine 110-89-4 C5H11N 85.15 g/mol

Highly flammable

liquid and vapor,

Toxic if

swallowed, Toxic

in contact with

skin, Fatal if

inhaled, Causes

severe skin

burns and eye

damage.[3]

Piperidine

hydrochloride
6091-44-7 C5H11N · HCl 121.61 g/mol

Toxic if

swallowed.[4]

4-

Methylpiperidine
626-58-4 C6H13N 99.17 g/mol

Highly flammable

liquid and vapor,

Causes severe

skin burns and

eye damage.[2]

Experimental Protocols & Workflows
Incident Response Workflow
The following diagram outlines the general workflow for responding to an accidental exposure

in a laboratory setting.
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Caption: Workflow for responding to accidental exposure.

Hazard Mitigation Logic
This diagram illustrates the logical relationship between identifying hazards, implementing

controls, and planning for emergencies.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b159617?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification

Exposure Control

Emergency Response

Review Safety Data Sheet (SDS)

Conduct Risk Assessment

Engineering Controls
(Fume Hood)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Administrative Controls
(SOPs, Training)

Spill Kit Availability First Aid Procedures Emergency Contact Info

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-(2'-METHYL-4'-NITROPHENOXY) PIPERIDINE HYDROCHLORIDE - Safety Data
Sheet [chemicalbook.com]

2. fishersci.com [fishersci.com]

3. chemos.de [chemos.de]

4. cdhfinechemical.com [cdhfinechemical.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b159617?utm_src=pdf-body-img
https://www.benchchem.com/product/b159617?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/138227-67-5.htm
https://www.chemicalbook.com/msds/138227-67-5.htm
https://www.fishersci.com/store/msds?partNumber=AAL02709AE&productDescription=4-METHYLPIPERIDINE+98%2B%25+100ML&vendorId=VN00024248&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/110-89-4-A0000554-GB-en.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1345727121_PIPERIDINEHYDROCHLORIDECASNO6091-44-7MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [4-(2-Methyl-4-nitro-phenoxy)-piperidine hydrochloride
handling and safety precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159617#4-2-methyl-4-nitro-phenoxy-piperidine-
hydrochloride-handling-and-safety-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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